Cas no 69698-60-8 (1,2,3,4,6,8-Hexachlorodibenzob,dfuran)
1,2,3,4,6,8-Hexachlorodibenzofuran (1,2,3,4,6,8-HxCDF) is a chlorinated dibenzofuran compound belonging to the class of polychlorinated dibenzofurans (PCDFs). It is primarily used in research and analytical applications as a reference standard for environmental and toxicological studies. This compound is of particular interest due to its persistence and bioaccumulative potential, making it a subject of regulatory scrutiny under international frameworks such as the Stockholm Convention on Persistent Organic Pollutants (POPs). Its well-characterized structure and stability ensure reliable performance in gas chromatography-mass spectrometry (GC-MS) analyses, aiding in the detection and quantification of similar contaminants in environmental samples. Proper handling is essential due to its toxicity and environmental hazards.
69698-60-8 structure
Product Name:1,2,3,4,6,8-Hexachlorodibenzob,dfuran
CAS No:69698-60-8
MF:C12H2Cl6O
MW:374.861677646637
CID:891002
PubChem ID:50613
Update Time:2025-05-28
1,2,3,4,6,8-Hexachlorodibenzob,dfuran Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,4,6,8-HEXACHLORODIBENZOFURAN
- Dibenzofuran,1,2,3,4,6,8-hexachloro
- UNII-I9A11M9ARZ
- UCFGNWHERVQWMZ-UHFFFAOYSA-N
- Q27280606
- DTXSID30219986
- PCDF 116
- Dibenzofuran, 1,2,3,4,6,8-hexachloro
- NS00125596
- 1,2,3,4,6,8-hexa-chlorodibenzofuran
- I9A11M9ARZ
- 69698-60-8
- Dibenzofuran, 1,2,3,4,6,8-hexachloro-
- 1,2,3,4,6,8-Hexachlorodibenzob,dfuran
-
- Inchi: 1S/C12H2Cl6O/c13-3-1-4-6-7(15)8(16)9(17)10(18)12(6)19-11(4)5(14)2-3/h1-2H
- InChI Key: UCFGNWHERVQWMZ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=C(C2=C1C1C=C(C=C(C=1O2)Cl)Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 371.82400
- Monoisotopic Mass: 371.823681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.3
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- Density: 1.7200 (estimate)
- Melting Point: 233.75°C
- Boiling Point: 510.41°C (rough estimate)
- Refractive Index: 1.7180 (rough estimate)
- PSA: 13.14000
- LogP: 7.50640
1,2,3,4,6,8-Hexachlorodibenzob,dfuran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H290885-1mg |
1,2,3,4,6,8-Hexachlorodibenzo[b,d]furan |
69698-60-8 | 1mg |
$190.00 | 2023-05-18 | ||
| TRC | H290885-10mg |
1,2,3,4,6,8-Hexachlorodibenzo[b,d]furan |
69698-60-8 | 10mg |
$1499.00 | 2023-05-18 |
1,2,3,4,6,8-Hexachlorodibenzob,dfuran Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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